Cas no 1111102-80-7 (5-2-(hydroxymethyl)phenylpyridin-2-ol)

• Product Name: 5-2-(hydroxymethyl)phenylpyridin-2-ol
• CAS No: 1111102-80-7
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD11876706
• CID: 2606597
• PubChem ID: 53217567
• Update Time: 2025-06-10

5-2-(hydroxymethyl)phenylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-[2-(hydroxymethyl)phenyl]-1H-pyridin-2-one
• 5-2-(hydroxymethyl)phenylpyridin-2-ol
• 5-[2-(hydroxymethyl)phenyl]pyridin-2-ol
• 2-HYDROXY-5-(2-HYDROXYMETHYLPHENYL)PYRIDINE
• MFCD11876706
• 5-(2-(Hydroxymethyl)phenyl)pyridin-2-ol
• 1111102-80-7
• EN300-270365
• 5-[2-(Hydroxymethyl)phenyl]pyridin-2(1H)-one
• CS-0243973
• DTXSID70682599

• MDL： MFCD11876706
• Inchi： 1S/C12H11NO2/c14-8-10-3-1-2-4-11(10)9-5-6-12(15)13-7-9/h1-7,14H,8H2,(H,13,15)
• InChI Key： SORXFXDLWXYVNH-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 201.078978594Da
• Monoisotopic Mass: 201.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-2-(hydroxymethyl)phenylpyridin-2-ol

Compound Introduction: 5-2-(hydroxymethyl)phenylpyridin-2-ol (CAS No. 1111102-80-7)

5-2-(hydroxymethyl)phenylpyridin-2-ol, identified by the CAS number 1111102-80-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule combines a pyridine core with a phenolic hydroxymethyl substituent, making it a versatile scaffold for drug discovery and development. The structural features of this compound contribute to its potential biological activity, particularly in the modulation of enzyme inhibition and receptor interaction, which are critical in addressing various therapeutic challenges.

The chemical structure of 5-2-(hydroxymethyl)phenylpyridin-2-ol encompasses a pyridin-2-ol moiety linked to a phenyl ring substituted with a hydroxymethyl group. This configuration allows for multiple sites of interaction with biological targets, including enzymes and receptors, which is a key consideration in medicinal chemistry. The presence of both hydroxyl and amine-like functionalities (due to the pyridine nitrogen) enhances its solubility and reactivity, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the pyridine ring exhibit inhibitory effects on various enzymes, including kinases and phosphodiesterases, which are implicated in numerous diseases such as cancer, inflammation, and neurodegenerative disorders. The 5-2-(hydroxymethyl)phenylpyridin-2-ol structure, with its unique substituents, aligns well with these pharmacological goals.

One of the most compelling aspects of 5-2-(hydroxymethyl)phenylpyridin-2-ol is its potential as a lead compound for the development of novel therapeutics. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications at the hydroxymethyl group have been shown to influence the compound's interactions with proteins, leading to improved pharmacokinetic properties. This underscores the importance of structural optimization in drug discovery.

The synthesis of 5-2-(hydroxymethyl)phenylpyridin-2-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. These synthetic strategies not only facilitate the production of the compound but also provide insights into potential modifications for future derivatives.

Recent advancements in computational chemistry have further accelerated the drug discovery process by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding interactions between 5-2-(hydroxymethyl)phenylpyridin-2-ol and target proteins with high accuracy. Such simulations have been instrumental in identifying promising analogs with improved pharmacological profiles, thereby streamlining the development pipeline.

The biological evaluation of 5-2-(hydroxymethyl)phenylpyridin-2-ol has revealed several intriguing findings. Preclinical studies have indicated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential utility in oncology research. Additionally, its ability to modulate inflammatory pathways has been observed in vitro, making it a candidate for therapeutic intervention in chronic inflammatory diseases. These preliminary results highlight the compound's multifaceted pharmacological potential.

From a medicinal chemistry perspective, 5-2-(hydroxymethyl)phenylpyridin-2-ol serves as an excellent starting point for structure-based drug design. By leveraging structural information obtained from X-ray crystallography or NMR spectroscopy, researchers can refine the molecule's interactions with biological targets. This approach has led to the identification of more potent and selective derivatives that may translate into effective clinical candidates.

The future directions for research on 5-2-(hydroxymethyl)phenylpyridin-2-ol include exploring its mechanism of action in vivo and assessing its safety profile through toxicological studies. Furthermore, investigating its potential synergistic effects when combined with other therapeutic agents could open up new avenues for treatment strategies. As our understanding of biological pathways continues to evolve, compounds like 5-2-(hydroxymethyl)phenylpyridin-2-ol will undoubtedly play a crucial role in addressing unmet medical needs.

In conclusion,5–(HydroxyMethyL)PhenylPyRidin–(–(OH))₁–₃⁴ (CAS No: 11111028–0–7) represents a promising compound in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its continued investigation holds significant promise for advancing therapeutic interventions across multiple disease areas.